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Compound of Interest

Compound Name: Salicylaldoxime

Cat. No.: B6261931 Get Quote

Essential Safety and Handling Guide for
Salicylaldoxime
This guide provides immediate safety, operational, and disposal protocols for the handling of

Salicylaldoxime in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Salicylaldoxime is classified as hazardous. It is harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Adherence to

proper PPE protocols is mandatory to minimize exposure risk.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses meeting ANSI

Z87.1 standards.

Protects against splashes and

dust particles that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., disposable nitrile) and a

lab coat.

Prevents skin contact which

can cause irritation.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. A NIOSH-approved

dust respirator (e.g., N95)

should be used if dust is

generated or ventilation is

poor.

Minimizes inhalation of dust

which can cause respiratory

tract irritation.

Body Protection
Long pants and closed-toe,

closed-heel shoes.

Ensures maximum skin

coverage to prevent accidental

exposure.

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are critical to ensure safety and maintain the integrity of the

chemical.

Preparation:

Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume

hood, to prevent the formation of vapor and dust.

PPE Donning: Before handling, put on all required PPE as specified in the table above.

Emergency Equipment: Locate and verify the functionality of the nearest eye-wash station

and safety shower.

Handling:
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Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

Avoid Inhalation and Ingestion: Avoid breathing in dust. Do not eat, drink, or smoke in the

handling area.

Dispensing: When weighing or transferring the solid, do so carefully to minimize dust

generation.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.

Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Disposal Plan
Salicylaldoxime must be disposed of as hazardous waste in accordance with all local, state,

and federal regulations.

Spill Cleanup:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Carefully sweep or shovel the spilled solid material into a suitable, labeled

container for disposal. Avoid generating dust.

Decontamination: Clean the spill area with water and decontaminate surfaces.

Waste Disposal:
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Containerization: Place all waste Salicylaldoxime and any contaminated materials (e.g.,

gloves, paper towels) into a clearly labeled hazardous waste container.

Disposal: Dispose of the container through an approved waste disposal plant. Do not

dispose of it in standard trash or down the drain.

Chemical and Physical Properties
Property Value

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

Appearance Light cream solid

Melting Point 56 - 59 °C (132.8 - 138.2 °F)

Workflow for Safe Handling of Salicylaldoxime
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Caption: Workflow for the safe handling and disposal of Salicylaldoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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